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Compound of Interest

Compound Name: Acecarbromal

Cat. No.: B1665409 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

acecarbromal, a sedative and hypnotic drug. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of this compound in a laboratory setting, in compliance with general environmental

protection and occupational safety standards.

Hazard Assessment and Regulatory Overview
Acecarbromal, a ureide-group sedative, is structurally related to barbiturates. While specific

hazardous waste classification under the Resource Conservation and Recovery Act (RCRA) for

acecarbromal is not readily available, its pharmacological activity and bromine content warrant

a cautious approach to its disposal. Prolonged exposure to similar compounds can lead to

bromine poisoning. Therefore, it is prudent to handle and dispose of acecarbromal as a

hazardous pharmaceutical waste.

Disposal of pharmaceutical waste is regulated by federal and state environmental protection

agencies.[1][2] These regulations are in place to prevent environmental contamination and

protect public health.[1] Key regulatory bodies include the Environmental Protection Agency

(EPA) and potentially the Drug Enforcement Administration (DEA) if the substance is classified

as controlled.
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Personal Protective Equipment (PPE) and Safety
Precautions
Before handling acecarbromal for disposal, ensure that appropriate personal protective

equipment is worn. This includes:

Safety Goggles: To protect from potential splashes.

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.

Laboratory Coat: To protect skin and clothing.

Respiratory Protection: A dust mask or respirator should be used if handling the powder form

to avoid inhalation.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.

Step-by-Step Disposal Procedure
The recommended method for the disposal of acecarbromal from a laboratory setting is

through a licensed hazardous waste contractor. Do not dispose of acecarbromal down the

drain or in regular trash.

Step 1: Segregation and Labeling

Segregate waste acecarbromal from other laboratory waste streams.

Place the waste in a clearly labeled, sealed, and leak-proof container.

The label should include:

"Hazardous Waste"

"Acecarbromal"

CAS Number: 77-66-7
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Date of accumulation

Applicable hazard warnings (e.g., "Toxic")

Step 2: Temporary Storage

Store the sealed container in a designated, secure hazardous waste accumulation area.

This area should be away from incompatible materials. While specific incompatibility data for

acecarbromal is limited, as a general precaution, store it away from strong oxidizing agents

and strong acids or bases.

Step 3: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal by a licensed hazardous waste management company.

These companies are equipped to handle and dispose of pharmaceutical waste in

compliance with all federal and state regulations, typically through high-temperature

incineration.

Alternative On-site Treatment (if permissible and equipped):

In the absence of a readily available disposal service and only if permitted by institutional policy

and local regulations, chemical degradation could be considered. However, this should only be

performed by trained personnel with appropriate expertise and equipment. A potential, though

not officially validated, method for a related compound involves alkaline hydrolysis.

Disclaimer: The following is a generalized protocol and has not been specifically validated for

acecarbromal. It should be adapted and validated by qualified personnel.

Experimental Protocol: Alkaline Hydrolysis (for informational purposes only)

Preparation: In a chemical fume hood, prepare a 1 M solution of sodium hydroxide (NaOH).

Reaction: Slowly add the acecarbromal waste to the NaOH solution in a suitable reaction

vessel, with constant stirring. The ratio should be sufficient to ensure complete hydrolysis.
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Heating: Gently heat the mixture to approximately 50-60°C to accelerate the hydrolysis. The

reaction should be monitored for completion (e.g., by TLC or LC-MS). Potential hydrolysis

products could include bromide salts, urea derivatives, and organic acids.

Neutralization: After completion, cool the reaction mixture and neutralize it with a suitable

acid (e.g., 1 M hydrochloric acid) to a pH of approximately 7.

Disposal of Hydrolyzed Solution: The neutralized solution may be disposable down the drain

with copious amounts of water, provided it meets local wastewater discharge regulations and

does not contain other hazardous components. Consult your EHS department for guidance.

Data Presentation
Property Value

Chemical Name
N-(acetylcarbamoyl)-2-bromo-2-

ethylbutanamide

CAS Number 77-66-7

Molecular Formula C9H15BrN2O3

Molecular Weight 279.13 g/mol

Appearance White to off-white crystalline powder

Solubility Soluble in water and alcohol

Assumed Hazard Class Hazardous Pharmaceutical Waste

Primary Disposal Method Incineration via licensed contractor

Mandatory Visualization
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Preparation

Disposal Steps
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Caption: Workflow for the proper disposal of acecarbromal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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